Tert-butyl 3-(4-methoxyphenyl)-2,2-dimethylpropanoate

• Molecular Formula: C16H24O3
• Molecular Weight: 264.36 g/mol
• IUPAC Name: tert-butyl 3-(4-methoxyphenyl)-2,2-dimethylpropanoate
• InChI: InChI=1S/C16H24O3/c1-15(2,3)19-14(17)16(4,5)11-12-7-9-13(18-6)10-8-12/h7-10H,11H2,1-6H3
• InChI Key: PLJMPALYNJJACK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C)CC1=CC=C(C=C1)OC

Description

Tert-butyl 3-(4-methoxyphenyl)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C16H24O3 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An oven dried flask was charged with THF (40 mL) under nitrogen and cooled to −78° C. and 2M LDA in THF (7.19 mL, 14.38 mmol) was added dropwise followed by DMPU (8 mL, 5.75 mmol). Tert-butyl 3-(4-methoxyphenyl)-2-methylpropanoate (1.44 g, 5.75 mmol) was added by cannula in THF (4×5 mL), and the reaction was stirred at −78° C. for 1 hr. Methyl iodide (1.079 mL, 17.26 mmol) was added dropwise, and the reaction was stirred 30 minutes at −78° C. and then warmed to room temperature for 1 hr. The reaction was quenched with water (40 mL) and extracted with ethyl acetate (50 mL). The organic layer was washed with 1N HCl (2×30 mL) and brine (2×30 mL), dried over sodium sulfate, filtered, and concentrated. Purification of the residue by flash chromatography on silica gel (0 to 60% ethyl acetate/hexanes) afforded tert-butyl 3-(4-methoxyphenyl)-2,2-dimethylpropanoate. 1H NMR (CDCl3, 500 MHz) δ 7.07 (d, J=8.5 Hz, 2H), 6.79 (d, J=8.7 Hz, 2H), 3.78 (s, 3H), 2.76 (s, 2H), 1.43 (s, 9H), 1.11 (s, 6H).